Cas no 82-03-1 (7H-Benz[de]anthracen-7-one,2-methyl-)

• Product name: 7H-Benz[de]anthracen-7-one,2-methyl-
• CAS No: 82-03-1
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 730869
• PubChem ID: 233526

7H-Benz[de]anthracen-7-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Benz[de]anthracen-7-one,2-methyl-
• NSC 32100
• NSC-32100
• 7H-Benz[de]anthracen-7-one, 2-methyl-
• 2-Methyl-7H-benzo[de]anthracen-7-one
• 2-Methylbenzanthron
• NSC32100
• 2-Methylbenzanthrone
• DTXSID401002362
• 82-03-1

• Inchi： InChI=1S/C18H12O/c1-11-9-12-5-4-8-15-17(12)16(10-11)13-6-2-3-7-14(13)18(15)19/h2-10H,1H3
• InChI Key： KZVJTAYLEAJHMU-UHFFFAOYSA-N
• SMILES： CC1=CC2=C3C(=CC=C2)C(=O)C4=CC=CC=C4C3=C1

Computed Properties

• Exact Mass: 244.089
• Monoisotopic Mass: 244.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 448.2°Cat760mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.713
• PSA: 17.07000
• LogP: 4.35960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives